Cas no 52331-35-8 (2-Cyclopropyl-1-nitro-naphthalene)

• Product Name: 2-Cyclopropyl-1-nitro-naphthalene
• CAS No: 52331-35-8
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 5732912
• PubChem ID: 23269761
• Update Time: 2025-05-24

2-Cyclopropyl-1-nitro-naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1-nitronaphthalene
• 2-Cyclopropyl-1-nitro-naphthalene
• 52331-35-8
• starbld0009409
• Naphthalene, 2-cyclopropyl-1-nitro-

• Inchi： 1S/C13H11NO2/c15-14(16)13-11-4-2-1-3-9(11)7-8-12(13)10-5-6-10/h1-4,7-8,10H,5-6H2
• InChI Key： UCRRHOIYLFENIS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C2C=CC=CC=2C=CC=1C1CC1)=O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.8Ų

2-Cyclopropyl-1-nitro-naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Cyclopropyl-1-nitro-naphthalene

Introduction to 2-Cyclopropyl-1-nitro-naphthalene (CAS No. 52331-35-8)

2-Cyclopropyl-1-nitro-naphthalene (CAS No. 52331-35-8) is a versatile organic compound with a unique structure that combines a naphthalene ring system with a nitro group and a cyclopropyl substituent. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications in drug development, electronic materials, and advanced chemical synthesis. The cyclopropyl group introduces strain and reactivity, while the nitro group provides electron-withdrawing properties, making this compound highly functional for various chemical transformations.

The molecular formula of 2-Cyclopropyl-1-nitro-naphthalene is C₁₄H₉NO₂, and its molecular weight is approximately 219.24 g/mol. The compound exists as a crystalline solid under standard conditions, with a melting point of around 140°C and a boiling point exceeding 400°C. Its solubility in common solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various synthetic procedures.

Recent studies have highlighted the importance of naphthalene derivatives in the development of novel materials for optoelectronic devices. The incorporation of the cyclopropyl group into the naphthalene framework has been shown to enhance the compound's electronic properties, making it a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that the strained cyclopropane ring can significantly alter the conjugation pathways within the molecule, leading to improved charge transport properties.

In addition to its electronic applications, 2-Cyclopropyl-1-nitro-naphthalene has shown potential in medicinal chemistry. The nitro group serves as an excellent handle for further functionalization, allowing chemists to introduce bioactive moieties into the molecule. Recent advancements in medicinal chemistry have focused on using this compound as a precursor for designing novel kinase inhibitors and anti-inflammatory agents. Its ability to undergo nucleophilic aromatic substitution reactions under mild conditions makes it highly amenable to such modifications.

The synthesis of 2-Cyclopropyl-1-nitro-naphthalene typically involves a multi-step process that begins with the nitration of naphthalene derivatives followed by cyclopropanation via metal-catalyzed cyclization reactions. Recent breakthroughs in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, the use of palladium catalysts in cyclopropanation reactions has been reported to significantly improve yields while maintaining high purity levels.

From an environmental standpoint, understanding the fate and transport of 2-Cyclopropyl-1-nitro-naphthalene in natural systems is crucial for assessing its potential ecological risks. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic environments. However, further research is needed to evaluate its long-term persistence and toxicity to non-target organisms.

In conclusion, 2-Cyclopropyl-1-nitro-naphthalene (CAS No. 52331-35-8) stands out as a valuable building block in modern organic synthesis due to its unique structural features and versatile reactivity. Its applications span across multiple disciplines, from materials science to pharmacology, making it an essential compound for both academic research and industrial development.